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Introduction

Ilmenite (FeTiO₃), the primary source of titanium and titanium dioxide, often requires

beneficiation to meet industrial grade standards.[1][2] Froth flotation is a highly effective

method for concentrating fine-grained ilmenite, especially from low-grade and complex ores

where traditional physical separation methods are less efficient.[3][4][5] The success of

ilmenite flotation hinges on the selective application of chemical reagents that modify the

surface properties of ilmenite and associated gangue minerals, thereby enabling their

separation.[6][7] This document outlines the key reagents, their mechanisms of action, and

protocols for the selective recovery of fine ilmenite.

Mechanism of Ilmenite Flotation

The fundamental principle of ilmenite flotation is to render the ilmenite particles hydrophobic

so they attach to air bubbles and rise to the surface to form a froth, while the gangue minerals

remain hydrophilic and are discharged as tailings. This is achieved through the coordinated

action of collectors, depressants, activators, and pH regulators. The primary active sites for

collector adsorption on the ilmenite surface are ferrous ions (Fe²⁺) and their hydroxy

compounds.[5] Some processes aim to oxidize Fe²⁺ to Fe³⁺, as Fe³⁺ ions show a higher affinity
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for certain collectors, forming more stable hydrophobic complexes and improving recovery.[5]

[8]

Key Flotation Reagents
1. Collectors: Collectors are organic compounds that selectively adsorb onto the mineral

surface, imparting hydrophobicity. The choice of collector is critical for achieving high selectivity

and recovery.

Fatty Acids: Oleic acid and its salts (sodium oleate) are widely used due to their strong

collecting power and low cost.[9] They can adsorb onto the ilmenite surface through both

physical and chemical processes.[6] However, their selectivity can be poor in the presence of

gangue minerals like titanaugite, which also have active sites for fatty acid adsorption.[1][9]

Hydroxamic Acids: Reagents like benzyl hydroxamic acid (BHA) and salicylhydroxamic acid

(SHA) act as chelating agents that form stable complexes with metal ions (Fe and Ti) on the

ilmenite surface.[6][7][10] This chemical adsorption leads to strong hydrophobicity.

Combining hydroxamic acids with activators can significantly enhance performance.[6]

Phosphonic Acids: Styrene phosphonic acid is a powerful collector for ilmenite, often

showing better performance than sodium oleate.[9] Its industrial application can be limited by

its higher cost.[9]

Arsonic Acids: Benzyl arsonic acid is a highly effective collector that chemisorbs onto the

ilmenite surface, but its toxicity is a major barrier to its use in production.[9]

Combined Collectors: The synergistic effect of using multiple collectors can significantly

improve flotation efficiency.[6][11] For instance, combining sodium oleate with sodium

dodecyl sulfate or waste engine oil has been shown to enhance ilmenite recovery.[11] A

ternary collector system using Al³⁺, benzohydroxamic acid (BHA), and sodium oleate (NaOL)

has also proven effective for separating ilmenite from olivine.[12]

2. Depressants: Depressants are used to increase the hydrophilicity of gangue minerals,

preventing their flotation and thus improving the concentrate grade.

Sodium Silicate (Water Glass): A common depressant for silicate gangue minerals.[6] Its

effectiveness can be enhanced by acidification (acidified water glass - AWG).[8][13]
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Organic Polymers: Carboxymethyl cellulose (CMC) and starches are effective in depressing

gangue minerals.[3][7] Sodium polystyrene sulfonate (PSSNa) has been identified as a

selective depressant for titanaugite.[13]

Oxalic Acid: Used to depress gangue minerals in ilmenite flotation.[2][3]

3. Activators: Activators modify the mineral surface to enhance collector adsorption, thereby

improving the flotation of the target mineral.

Metal Ions: Lead ions (Pb²⁺ from lead nitrate) and copper ions (Cu²⁺) are common

activators.[1][6] They adsorb onto the ilmenite surface, creating new active sites for the

collector to attach.[7][10] For example, Pb²⁺ can form Fe-O-Pb complexes on the surface,

which then react with the collector.[1] The combination of Pb²⁺ with BHA has a marked

positive effect on ilmenite flotation.[6][7] Aluminum ions (Al³⁺) have also been used

successfully as an activator in a BHA system.[12][14]

Surface Oxidation: Pre-treatment methods that promote the oxidation of Fe²⁺ to Fe³⁺ on the

ilmenite surface can significantly improve floatability, as Fe³⁺ forms stronger, more

hydrophobic complexes with collectors like sodium oleate.[5][15]

4. pH Regulators: The pH of the pulp is a critical parameter that affects the surface charge of

minerals and the speciation of reagents.[1]

Sulfuric Acid (H₂SO₄): Commonly used to lower the pulp pH. An optimal pH range for

ilmenite flotation is often found to be between 5.0 and 6.0.[1][3] Sulfuric acid can also help

remove slime coatings and oxide films from the mineral surface.[1]

Sodium Hydroxide (NaOH): Used to increase the pulp pH for flotation in alkaline conditions.

5. Frothers: Frothers are surface-active reagents that reduce the surface tension of water to

facilitate the generation of stable, fine bubbles.

Pine Oil & 2# Oil (Terpineol): Traditional and commonly used frothers.[2][3]

Methyl Isobutyl Carbinol (MIBC): A widely used frother that produces a stable froth that

breaks down easily.[16]
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Polyglycols: These frothers are effective in creating stable froths suitable for floating heavy

minerals.[17]

Data on Reagent Performance
The following tables summarize quantitative data from various studies on the flotation of fine

ilmenite, highlighting the effects of different reagent schemes on recovery and grade.
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Collector
System

Activator
Depressa
nt

pH
TiO₂
Recovery
(%)

TiO₂
Grade (%)

Referenc
e

Benzyl

Hydroxami

c Acid

(BHA)

- - 8.0 ~42 - [6]

Benzyl

Hydroxami

c Acid

(BHA)

Fe-BHA

Complex
- 8.0 88 - [6]

Sodium

Oleate

(NaOL)

- - 5.0 80.0 - [11]

NaOL :

Sodium

Dodecyl

Sulfate

(3:1)

- - 5.0 83.18 - [11]

NaOL +

Waste

Engine Oil

- - 6.72 93.89 - [11]

Benzohydr

oxamic

Acid (BHA)

Pb²⁺ - 8.12 88.46 - [11]

Salicylhydr

oxamic

Acid (SHA)

Pb²⁺ - 6.0 >80 - [10]

Sodium

Oleate

(NaOL)

-
Sodium

Silicate
6.0 >50 - [4]
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Sodium

Oleate

(NaOL)

- PSSNa - 76.32 45.97 [13]

Al³⁺+BHA+

NaOL

(ABN)

Al³⁺ - 8.0 71.34 28.01 [12]

Experimental Protocols
This section provides a generalized protocol for the laboratory-scale flotation of fine ilmenite.

Dosages and conditioning times should be optimized for specific ore samples.

Ore Sample Preparation
Crushing: Crush the raw ilmenite ore to a particle size of less than 2 mm using a jaw

crusher.

Grinding: Grind the crushed ore in a ball mill to achieve a target particle size suitable for

flotation (e.g., 80% passing 74 µm). The optimal particle size for ilmenite flotation is

generally in the 20–80 µm range.[4]

Desliming: If the ore contains a significant amount of fine particles (-10 µm), perform

desliming by sedimentation and decantation to remove slimes that can interfere with flotation

by consuming reagents and coating larger particles.

Flotation Procedure
The following protocol is based on a standard laboratory flotation machine with a 1.5 L cell.

Pulp Preparation: Place a representative sample of the ground ore (e.g., 500 g) into the

flotation cell. Add tap water to achieve a pulp density of approximately 30-35% solids.

pH Adjustment: Start the agitator. Measure the natural pH of the pulp and adjust it to the

desired level (e.g., pH 5.5-6.0) by slowly adding a 10% solution of H₂SO₄.[1] Allow the pulp

to condition for 3 minutes.
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Depressant Addition: Add the depressant (e.g., sodium silicate solution) to the pulp.

Condition for 5-10 minutes to ensure selective adsorption onto the gangue minerals.

Activator Addition: If an activator is used (e.g., lead nitrate solution), add it to the pulp and

condition for 5-10 minutes. This allows the activator to modify the ilmenite surface.

Collector Addition: Add the collector (e.g., sodium oleate emulsion) to the pulp. Condition for

10-15 minutes to allow for complete adsorption and hydrophobization of the ilmenite
particles.

Frother Addition & Flotation: Add the frother (e.g., pine oil) and condition for an additional 2

minutes. Open the air inlet valve to introduce air and initiate flotation. Collect the froth

(concentrate) for a predetermined time (e.g., 5-10 minutes) until the froth becomes barren.

Product Handling: Filter, dry, and weigh the collected concentrate and the remaining tailings.

Analysis: Analyze the concentrate and tailings for TiO₂ content using appropriate analytical

methods (e.g., X-ray fluorescence - XRF) to calculate the TiO₂ grade and recovery.
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Caption: Generalized experimental workflow for the flotation of fine ilmenite.
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Mechanism of Activated Ilmenite Flotation
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Caption: Reagent interaction mechanism on the ilmenite surface during flotation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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